Cas no 1550962-82-7 (1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid)
1550962-82-7 structure
Product Name:1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
CAS No:1550962-82-7
MF:C12H13N3O2
MW:231.250522375107
CID:6566599
PubChem ID:82784340
Update Time:2025-09-19
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
- AKOS021102648
- 1550962-82-7
- EN300-6749558
-
- Inchi: 1S/C12H13N3O2/c16-12(17)9-4-5-10-11(6-9)15(14-13-10)7-8-2-1-3-8/h4-6,8H,1-3,7H2,(H,16,17)
- InChI Key: QCQWJSWBOYGFDJ-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=1)N(CC1CCC1)N=N2)=O
Computed Properties
- Exact Mass: 231.100776666g/mol
- Monoisotopic Mass: 231.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 68Ų
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6749558-0.05g |
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
1550962-82-7 | 0.05g |
$707.0 | 2023-05-30 | ||
| Enamine | EN300-6749558-0.1g |
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
1550962-82-7 | 0.1g |
$741.0 | 2023-05-30 | ||
| Enamine | EN300-6749558-0.25g |
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
1550962-82-7 | 0.25g |
$774.0 | 2023-05-30 | ||
| Enamine | EN300-6749558-0.5g |
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
1550962-82-7 | 0.5g |
$809.0 | 2023-05-30 | ||
| Enamine | EN300-6749558-1.0g |
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
1550962-82-7 | 1g |
$842.0 | 2023-05-30 | ||
| Enamine | EN300-6749558-2.5g |
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
1550962-82-7 | 2.5g |
$1650.0 | 2023-05-30 | ||
| Enamine | EN300-6749558-5.0g |
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
1550962-82-7 | 5g |
$2443.0 | 2023-05-30 | ||
| Enamine | EN300-6749558-10.0g |
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid |
1550962-82-7 | 10g |
$3622.0 | 2023-05-30 |
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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